Cas no 20487-10-9 (1,3-Benzodioxole,4-methyl-)

• Product Name: 1,3-Benzodioxole,4-methyl-
• CAS No: 20487-10-9
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD18967734
• CID: 273718
• PubChem ID: 88560
• Update Time: 2025-04-19

1,3-Benzodioxole,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,4-methyl-
• 4-Methyl-1,3-benzodioxole
• 4-methyl benzonitrile
• 4-methyl-1.3-benzodioxole
• SCHEMBL423289
• INHYNOZJAVXMJL-UHFFFAOYSA-N
• MFCD18967734
• Methylendioxytoluol
• MZ42K7X4YH
• 4-methyl-1, 3-benzodioxole
• SY309792
• Q-200494
• DTXSID60174458
• 4-Methylbenzo[d][1,3]dioxole
• EINECS 243-849-4
• 1,3-Benzodioxole, 4-methyl-
• NS00026641
• 20487-10-9

• MDL： MFCD18967734
• Inchi： 1S/C8H8O2/c1-6-3-2-4-7-8(6)10-5-9-7/h2-4H,5H2,1H3
• InChI Key： INHYNOZJAVXMJL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=CC(C)=C12

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 192.9°Cat760mmHg
• Flash Point: 73°C
• Refractive Index: 1.55
• PSA: 18.46